![molecular formula C6H6BrN3O4S B2885453 5-bromo-N-ethyl-3,4-dinitrothiophen-2-amine CAS No. 680212-43-5](/img/structure/B2885453.png)
5-bromo-N-ethyl-3,4-dinitrothiophen-2-amine
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Overview
Description
5-Bromo-N-ethyl-3,4-dinitrothiophen-2-amine is a chemical compound with the CAS Number: 680212-43-5 . It has a molecular weight of 296.1 . The IUPAC name for this compound is 5-bromo-N-ethyl-3,4-dinitro-2-thiophenamine . The InChI Code for this compound is 1S/C6H6BrN3O4S/c1-2-8-6-4 (10 (13)14)3 (9 (11)12)5 (7)15-6/h8H,2H2,1H3 .
Molecular Structure Analysis
The molecular formula of 5-Bromo-N-ethyl-3,4-dinitrothiophen-2-amine is C6H6BrN3O4S . The InChI key for this compound is RKMTTZCMSYZLQW-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
5-Bromo-N-ethyl-3,4-dinitrothiophen-2-amine is a solid-powder . It should be stored at a temperature of 2-8°C .Scientific Research Applications
Amination Reactions
A study by Lang et al. (2001) explored the amination of aryl halides, including bromopyridines, under copper catalysis. This approach demonstrated a low catalyst loading and a mild reaction temperature, proving efficient for a variety of aryl halides (Lang, Zewge, Houpis, & VolanteRalph, 2001).
Bromination Studies
Shirinian et al. (2012) investigated the bromination of 2,3-diarylcyclopent-2-en-1-ones. They found that the bromine atom's position and introduction into aryl moieties could be controlled by the choice of brominating reagent and solvent, which is pertinent for synthesizing bromo-substituted compounds (Shirinian et al., 2012).
Catalyzed Amination of Polyhalopyridines
Ji, Li, and Bunnelle (2003) reported the selective amination of polyhalopyridines catalyzed by a palladium-xantphos complex. Their process achieved high yields and excellent chemoselectivity, which is crucial in the efficient synthesis of amino-substituted pyridines (Ji, Li, & Bunnelle, 2003).
Kinetic and Mechanism Studies in Organic Chemistry
Castro et al. (1997) conducted kinetic investigations on the reactions of alkyl aryl thionocarbonates with substituted pyridines. They developed a deeper understanding of the reaction mechanisms and kinetics, which is fundamental for reaction optimization in organic synthesis (Castro, Cubillos, Santos, & Téllez, 1997).
Safety and Hazards
properties
IUPAC Name |
5-bromo-N-ethyl-3,4-dinitrothiophen-2-amine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6BrN3O4S/c1-2-8-6-4(10(13)14)3(9(11)12)5(7)15-6/h8H,2H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RKMTTZCMSYZLQW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC1=C(C(=C(S1)Br)[N+](=O)[O-])[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6BrN3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.10 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-bromo-N-ethyl-3,4-dinitrothiophen-2-amine |
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